Cas no 81401-28-7 (4-Chloro-2,6-dimethyl-5-(prop-2-en-1-yl)pyrimidine)

4-Chloro-2,6-dimethyl-5-(prop-2-en-1-yl)pyrimidine structure
81401-28-7 structure
Product Name:4-Chloro-2,6-dimethyl-5-(prop-2-en-1-yl)pyrimidine
CAS No:81401-28-7
MF:C9H11ClN2
MW:182.650040864944
CID:2803046
PubChem ID:12860322
Update Time:2025-04-21

4-Chloro-2,6-dimethyl-5-(prop-2-en-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 81401-28-7
    • SCHEMBL9024724
    • 5-allyl-2,4-dimethyl-6-chloropyrimidine
    • DTXCID60462509
    • 4-Chloro-2,6-dimethyl-5-(prop-2-en-1-yl)pyrimidine
    • DTXSID00511702
    • Inchi: 1S/C9H11ClN2/c1-4-5-8-6(2)11-7(3)12-9(8)10/h4H,1,5H2,2-3H3
    • InChI Key: HRICCAXUSJZGKF-UHFFFAOYSA-N
    • SMILES: ClC1=C(CC=C)C(C)=NC(C)=N1

Computed Properties

  • Exact Mass: 182.0610761Da
  • Monoisotopic Mass: 182.0610761Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 25.8Ų
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